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Compound of Interest

Compound Name: Δ5-Avenasterol-d4

Cat. No.: B1155743 Get Quote

For researchers, scientists, and drug development professionals utilizing Δ5-Avenasterol-d4
as an internal standard or for other research applications, this technical guide provides a

comprehensive overview of its commercial availability, key technical data, and a detailed

experimental protocol for its use in quantitative analysis.

Commercial Availability
Δ5-Avenasterol-d4 is a specialized deuterated sterol available from a limited number of

suppliers. The primary commercial source identified is LGC Standards.

Table 1: Commercial Supplier and Product Specifications for Δ5-Avenasterol-d4
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Supplier
Product
Name

Product
Code

Molecular
Formula

Molecular
Weight

Notes

LGC

Standards

delta5-

Avenasterol-

d4 (E/Z

mixture)

TRC-

A794822
C₂₉D₄H₄₄O 416.716

Offered as a

neat

chemical. A

detailed

Certificate of

Analysis with

purity and

isotopic

enrichment

should be

requested

from the

supplier.[1]

Physicochemical Data
Table 2: Physicochemical Properties of Δ5-Avenasterol-d4

Property Value Source

Molecular Formula C₂₉D₄H₄₄O LGC Standards[1]

Molecular Weight 416.716 g/mol LGC Standards[1]

Accurate Mass 416.396 LGC Standards[1]

Unlabelled CAS Number 18472-36-1 LGC Standards[1]

Application: Internal Standard for Quantitative
Analysis
Due to its structural similarity to endogenous phytosterols and its mass shift from the deuterium

labeling, Δ5-Avenasterol-d4 is an ideal internal standard for accurate quantification of Δ5-

Avenasterol and other phytosterols in complex matrices by mass spectrometry. The use of a

stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry,
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as it effectively corrects for variations in sample preparation, chromatographic retention, and

ionization efficiency.

Experimental Protocol: Quantification of
Phytosterols in a Biological Matrix using GC-MS
with a Deuterated Internal Standard
The following is a representative protocol for the quantification of phytosterols, including Δ5-

Avenasterol, in a vegetable oil matrix using gas chromatography-mass spectrometry (GC-MS)

with Δ5-Avenasterol-d4 as an internal standard. This protocol is adapted from established

methods for phytosterol analysis.[2][3]

1. Materials and Reagents:

Vegetable oil sample

Δ5-Avenasterol-d4 (Internal Standard)

Ethanol (absolute)

Potassium hydroxide (KOH)

n-Hexane

Pyridine

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

Nitrogen gas (high purity)

2. Sample Preparation:

Saponification:

Accurately weigh approximately 20 mg of the vegetable oil sample into a glass test tube.

Add a known amount of Δ5-Avenasterol-d4 internal standard solution.
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Add 2 mL of 2 M ethanolic KOH solution.

Seal the tube and heat at 80°C for 1 hour to saponify the lipids.[2]

Extraction of Unsaponifiables:

Cool the sample to room temperature.

Add 2 mL of deionized water and 3 mL of n-hexane.

Vortex for 1 minute to extract the unsaponifiable fraction, including the sterols.

Centrifuge at 3000 x g for 5 minutes to separate the layers.

Carefully transfer the upper n-hexane layer to a clean tube.

Repeat the extraction two more times with additional n-hexane.

Combine the n-hexane extracts and evaporate to dryness under a gentle stream of

nitrogen.

Derivatization:

To the dried residue, add 100 µL of pyridine and 100 µL of BSTFA with 1% TMCS.

Seal the tube and heat at 70°C for 30 minutes to convert the sterols to their trimethylsilyl

(TMS) ethers. This step is crucial for improving the volatility and chromatographic behavior

of the sterols for GC analysis.

3. GC-MS Analysis:

Gas Chromatograph Conditions:

Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm

i.d., 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate.
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Oven Temperature Program: An initial temperature of 180°C, ramped to 280°C at a rate of

10°C/min, and held for 15 minutes.

Injector: Splitless mode at 280°C.

Mass Spectrometer Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

Ions to Monitor:

Quantification and qualifier ions for the TMS-ether of Δ5-Avenasterol.

Quantification and qualifier ions for the TMS-ether of Δ5-Avenasterol-d4.

4. Data Analysis:

Identify the peaks corresponding to the TMS-ethers of Δ5-Avenasterol and Δ5-Avenasterol-
d4 based on their retention times and characteristic mass fragments.

Calculate the peak area ratio of the analyte (Δ5-Avenasterol) to the internal standard (Δ5-
Avenasterol-d4).

Quantify the concentration of Δ5-Avenasterol in the original sample by comparing this ratio to

a calibration curve prepared with known concentrations of Δ5-Avenasterol and a fixed

concentration of the internal standard.

Visualizations
Experimental Workflow for Phytosterol Quantification
The following diagram illustrates the key steps in the analytical workflow for the quantification of

phytosterols using a deuterated internal standard.
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Caption: Workflow for phytosterol quantification.

Putative Biological Roles of Δ5-Avenasterol
While a specific signaling pathway for Δ5-Avenasterol is not fully elucidated, phytosterols, in

general, are known to exert anti-inflammatory and antioxidant effects. The diagram below

illustrates a potential mechanism of action related to the modulation of inflammation.
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Caption: Putative anti-inflammatory mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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